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Introduction
Aluminum Zirconium Pentachlorohydrex Gly is a complex inorganic salt widely utilized as

an active ingredient in over-the-counter (OTC) antiperspirant products. It is a coordination

complex of aluminum zirconium pentachlorohydrate and the amino acid glycine.[1][2] This

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, mechanism of action, and the analytical methodologies employed for its

characterization.

Chemical Structure and Properties
Aluminum Zirconium Pentachlorohydrex Gly is not a single molecular entity but rather a

complex mixture of polymeric aluminum and zirconium species coordinated with hydroxide,

chloride, and glycine.[3] The glycine is incorporated to act as a buffer, mitigating the acidity of

the aluminum-zirconium complexes and reducing the potential for skin irritation.[4][5]

The general chemical formula can be represented as a complex reaction product of aluminum

zirconium pentachlorohydrate (Al₈Zr(OH)₂₃Cl₅·xH₂O) and glycine.[6][7]
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Key Structural Features:

Polymeric Core: The core structure consists of polymeric chains of aluminum and zirconium

atoms bridged by hydroxide (OH) groups.

Coordination with Glycine: Glycine molecules displace some of the water molecules that are

normally coordinated to the metal ions.[1][2]

Variable Composition: The exact structure and degree of polymerization can vary depending

on the manufacturing process, leading to variations in the Al:Zr and metal:chloride atomic

ratios.[8][9]

Physicochemical Properties
A summary of the key physicochemical properties of Aluminum Zirconium
Pentachlorohydrex Gly is presented in the table below.

Property Value Reference

Appearance White powder [10]

Molecular Weight
Approximately 263.75 g/mol

(representative)
[11]

Solubility Soluble in water and glycerol [10]

pH (15% w/w aqueous

solution)
3.0 - 5.0 [8]

Aluminum/Zirconium Atomic

Ratio
6.0:1 to 10.0:1 [8][9]

(Aluminum +

Zirconium)/Chloride Atomic

Ratio

2.1:1 to 1.51:1 [8][9]

Synthesis and Manufacturing
The synthesis of Aluminum Zirconium Pentachlorohydrex Gly generally involves the

reaction of an aluminum source, a zirconium source, and glycine in an aqueous solution. While
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specific proprietary manufacturing processes vary, the general workflow can be illustrated as

follows:
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General Synthesis Workflow for Aluminum Zirconium Pentachlorohydrex Gly

Reactant Preparation

Reaction Processing

Aluminum Source

Reaction VesselZirconium Source

Glycine

Spray Drying Final Product
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Antiperspirant Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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